6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine

• CAS No.: 61586-88-7
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 6-methoxy-2-methyl-2,3,4,5-tetrahydropyridine
• InChI: InChI=1S/C7H13NO/c1-6-4-3-5-7(8-6)9-2/h6H,3-5H2,1-2H3
• InChI Key: CFTAEPUZCPFROF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(=N1)OC

Description

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine is a heterocyclic organic compound with the molecular formula C7H13NO. It belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and applications in various fields of science and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For example, the reaction of 2-methyl-3-buten-2-ol with methoxyamine hydrochloride in the presence of a base can yield the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

6-Methoxy-2,3,4,5-tetrahydropyridine: A closely related compound with similar structure and properties.

6-Methoxy-5-(oxan-4-yl)-2,3,4,5-tetrahydropyridine: Another similar compound with additional functional groups.

Uniqueness

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.